Cas no 106868-21-7 (Lithium ionophore VI)

• Product Name: Lithium ionophore VI
• CAS No: 106868-21-7
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 127344
• PubChem ID: 329759739
• Update Time: 2025-07-23

Lithium ionophore VI Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraoxacyclotetradecane,6,6-bis(phenylmethyl)-
• 6,6-dibenzyl-1,4,8,11-tetraoxacyclotetradecane
• DIBENZYL-14-CROWN-4
• 6,6-Dibenzyl-1,4,8-11-tetraoxacyclotetradecane
• 6,6-Dibenzyl-14-crown-4
• Lithium ionophore VI
• FLUKABRAND SELECTOPHORE, LITHIUM*IONOPHO RE VI
• 6,6-DIBENZYL-1,4,8,11-TETRAOXACYCLOTETRADECANE (DIBENZYL-14-CROWN-4)
• 6,6-Dibenzyl-1,4,8-11-tetraoxacyclotetradecane, 6,6-Dibenzyl-14-crown-4
• SCHEMBL2582409
• 6,6-dibenzyl-1,4,8,11-tetraoxacyclotetradecan
• Lithium ionophore VI, Selectophore(TM), function tested, >=99.0% (HPLC)
• J-001666
• DTXSID80399929
• FT-0744782
• 106868-21-7
• HY-157914
• CS-1009459

• MDL： MFCD00037498
• Inchi： 1S/C24H32O4/c1-3-8-22(9-4-1)18-24(19-23-10-5-2-6-11-23)20-27-16-14-25-12-7-13-26-15-17-28-21-24/h1-6,8-11H,7,12-21H2
• InChI Key： KDMUFHBMXZLDLI-UHFFFAOYSA-N
• SMILES： O1CCOCCCOCCOCC(C1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 384.23000
• Monoisotopic Mass: 384.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Color/Form: Colorless crystal
• Melting Point: 97～103℃
• PSA: 36.92000
• LogP: 3.92830
• Solubility: Not determined

Lithium ionophore VI Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Lithium ionophore VI

Introduction to Lithium ionophore VI (CAS No. 106868-21-7)

Lithium ionophore VI, identified by the Chemical Abstracts Service Number (CAS No.) 106868-21-7, represents a significant advancement in the field of lithium transport and delivery systems. This compound has garnered considerable attention due to its unique mechanism of facilitating lithium ions across biological membranes, making it a promising candidate for therapeutic applications, particularly in the treatment of neurological disorders and energy storage technologies.

The development of efficient lithium ionophores has been a cornerstone in modern chemistry and pharmacology, with applications ranging from pharmaceuticals to advanced materials science. Lithium ionophore VI stands out for its innovative design, which mimics natural transport mechanisms while enhancing specificity and efficiency. Its molecular structure, characterized by a carefully engineered channel or carrier system, allows for selective movement of lithium ions while excluding other cations, thereby ensuring targeted delivery and reduced side effects.

Recent research has highlighted the potential of Lithium ionophore VI in addressing lithium-related therapeutic challenges. Studies have demonstrated its ability to modulate lithium uptake and release in cells, which is crucial for maintaining optimal blood-brain barrier penetration. This property is particularly relevant in the context of treating conditions such as bipolar disorder, where precise lithium levels are essential for efficacy. The compound's ability to cross biological membranes without significant degradation underscores its biocompatibility and potential for clinical translation.

In addition to its pharmaceutical applications, Lithium ionophore VI has shown promise in the realm of energy storage. Its unique ability to facilitate rapid lithium ion transport makes it an attractive candidate for developing next-generation lithium-ion batteries with improved performance metrics such as higher energy density, faster charging times, and extended cycle life. Researchers are exploring its integration into novel battery architectures to overcome current limitations in energy storage technology.

The synthesis and characterization of Lithium ionophore VI (CAS No. 106868-21-7) have been refined through cutting-edge methodologies, including computational modeling and high-resolution spectroscopy techniques. These advancements have not only elucidated its structural features but also provided insights into its interaction with biological systems. The compound's stability under various conditions further enhances its viability for both clinical and industrial applications.

One of the most compelling aspects of Lithium ionophore VI is its potential to address issues associated with traditional lithium-based therapies. For instance, its targeted delivery system minimizes systemic exposure, reducing the risk of nephrogenic diabetes insipidus and other side effects commonly observed with untargeted lithium administration. This precision is achieved through a combination of molecular engineering and pharmacokinetic optimization, ensuring that the therapeutic benefits are maximized while minimizing adverse reactions.

The field of lithium transporters continues to evolve rapidly, with researchers worldwide contributing to the development of novel compounds like Lithium ionophore VI. Collaborative efforts between academia and industry are accelerating progress in understanding the fundamental principles governing lithium ion movement across membranes. This collective knowledge is expected to yield further breakthroughs in both medicine and materials science.

The future prospects for Lithium ionophore VI (CAS No. 106868-21-7) are vast, encompassing not only therapeutic applications but also sustainable energy solutions. As global demand for efficient energy storage grows, compounds like this one could play a pivotal role in shaping the next generation of technological innovations. Furthermore, ongoing clinical trials and preclinical studies are poised to provide additional evidence supporting its efficacy and safety profile.

In conclusion, Lithium ionophore VI represents a significant stride forward in the development of advanced lithium transport systems. Its unique properties make it a versatile compound with broad applications across multiple disciplines. As research continues to uncover new possibilities, the potential impact of this innovative compound on society is bound to be profound.